Ethyl 3-((N-(6-methoxy-3-pyridyl)carbamoyl)amino)propanoate
Description
Ethyl 3-((N-(6-methoxy-3-pyridyl)carbamoyl)amino)propanoate is a chemical compound . It is available for purchase from various chemical suppliers .
Synthesis Analysis
The synthesis of this compound has been reported in the literature . It was designed using 4-(methylamino)-3-nitrobenzoic acid as a starting material and was obtained via a multiple synthesis route .Molecular Structure Analysis
The molecular structure of this compound has been characterized by IR, 1H NMR, and single crystal X-ray crystallography .Scientific Research Applications
Biomarkers for Tobacco and Cancer Research
Research has identified various carcinogens and their metabolites in the urine of smokers, highlighting the utility of these assays in understanding carcinogen exposure, metabolism, and potential cancer risk. Notably, compounds like NNAL and its glucuronides, derived from specific tobacco-specific carcinogens, serve as valuable biomarkers for assessing exposure and studying the carcinogenic impact of tobacco products (Hecht, 2002).
Biodegradation and Environmental Fate
The biodegradation and environmental fate of compounds such as ethyl tert-butyl ether (ETBE) have been extensively reviewed, highlighting microbial degradation pathways and the potential for bioaugmentation and biostimulation strategies to mitigate environmental contamination (Thornton et al., 2020).
Ethyl Carbamate in Foods and Beverages
Ethyl carbamate (EC) or urethane, found in fermented foods and beverages, has been reviewed for its genotoxic and carcinogenic properties, emphasizing the need for monitoring and reducing EC levels to mitigate health risks associated with its consumption (Weber & Sharypov, 2009).
Role in Plant Biology
Compounds like 1-aminocyclopropane-1-carboxylic acid (ACC) play significant roles beyond being precursors to plant hormones like ethylene, suggesting complex interactions within plant biology that could be relevant to understanding the functions or effects of similar compounds (Van de Poel & Van Der Straeten, 2014).
properties
IUPAC Name |
ethyl 3-[(6-methoxypyridin-3-yl)carbamoylamino]propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O4/c1-3-19-11(16)6-7-13-12(17)15-9-4-5-10(18-2)14-8-9/h4-5,8H,3,6-7H2,1-2H3,(H2,13,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUPWMQPKCWWILN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCNC(=O)NC1=CN=C(C=C1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-((N-(6-methoxy-3-pyridyl)carbamoyl)amino)propanoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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